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Compound of Interest

Compound Name: Alectrol

Cat. No.: B1230893

Application Notes and Protocols: Alectrol
Compound

For Research Use Only.

Introduction

Alectrol, also known as Orobanchyl acetate, is a strigolactone, a class of plant hormones
involved in regulating plant development and interaction with symbiotic organisms.[1][2] In a
research context, Alectrol is investigated for its role as a germination stimulant for root
parasitic plants.[1] This document provides best practices for the storage and handling of
Alectrol, along with a representative experimental protocol for its use in germination assays.

Compound Information

Property Value

Chemical Name Orobanchyl acetate[2]
Molecular Formula C21H2407[2]
Molecular Weight 388.4 g/mol [2]

CAS Number 143572-84-3[1]
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Storage and Handling

Proper storage and handling of Alectrol are crucial to maintain its integrity and ensure the

safety of laboratory personnel.

Storage Conditions

Alectrol is sensitive to light and moisture. To ensure stability, it should be stored under the

following conditions:

Parameter Recommended Condition Justification
Minimizes degradation over
Temperature -20°C
long-term storage.
] ) Prevents photodegradation.
) Protect from light (amber vial )
Light ] Many organic compounds are
or stored in the dark) ) N
light-sensitive.[3][4]
Store under an inert Reduces oxidation and
Atmosphere atmosphere (e.g., argon or degradation from atmospheric
nitrogen) moisture.
) Tightly sealed, amber glass Prevents exposure to light and
Container

vial

moisture.

Handling Procedures

Due to its potential biological activity, appropriate personal protective equipment (PPE) should

be worn when handling Alectrol.

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

» Personal Protective Equipment (PPE):

o Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses or goggles.
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o Lab Coat: Standard laboratory coat.

o Spill and Waste Disposal: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.[5] Dispose of waste in
accordance with local, state, and federal regulations.[5]

Preparation of Stock Solutions

For experimental use, a stock solution of Alectrol is typically prepared.

» Allow the vial of Alectrol to equilibrate to room temperature before opening to prevent
condensation.

» Under a fume hood, dissolve the solid Alectrol in an appropriate solvent, such as acetone or
a mixture of acetone and water, to the desired concentration.

» Store the stock solution at -20°C in a tightly sealed, amber vial. For working solutions, further
dilutions can be made in the appropriate experimental buffer or solvent.

Experimental Protocols

The following is a representative protocol for a seed germination assay using Alectrol.

Seed Germination Bioassay

Objective: To determine the concentration-dependent effect of Alectrol on the germination of
parasitic plant seeds (e.g., Striga or Orobanche).

Materials:

Alectrol stock solution (e.g., 1 mg/mL in acetone)

Seeds of the target parasitic plant

Sterile distilled water

Glass fiber filter paper discs

Petri dishes
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e Growth chamber or incubator
Procedure:
e Seed Sterilization and Pre-conditioning:

o Surface sterilize the seeds by soaking them in a 1% sodium hypochlorite solution for 5
minutes, followed by several rinses with sterile distilled water.

o Place the sterilized seeds on moist glass fiber filter paper in a petri dish and incubate in
the dark at a suitable temperature (e.g., 25-30°C) for 7-14 days to pre-condition them.

o Preparation of Alectrol Working Solutions:

o Prepare a series of dilutions of the Alectrol stock solution in sterile distilled water to
achieve the desired final concentrations (e.g., 10-% M to 10~12 M). Include a solvent control
(water with the same concentration of acetone as the highest Alectrol concentration).

e Treatment Application:

o Apply a small volume (e.g., 50 pL) of each Alectrol dilution or control solution to the pre-
conditioned seeds on the filter paper discs.

¢ Incubation:

o Seal the petri dishes with parafilm to maintain humidity and incubate in the dark at the
optimal germination temperature.

e Data Collection:

o After a suitable incubation period (e.g., 7 days), count the number of germinated seeds
under a dissecting microscope. A seed is considered germinated if the radicle has
emerged.

e Data Analysis:

o Calculate the germination percentage for each concentration.
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o Plot the germination percentage against the Alectrol concentration to determine the dose-
response curve and the ECso (half-maximal effective concentration).

Visualizations
Logical Workflow for Alectrol Storage and Handling
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Caption: Workflow for the safe storage and handling of the Alectrol compound.
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Caption: A simplified signaling pathway for strigolactone perception leading to gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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